Cas no 139494-68-1 (Sodium Tris(1,1,1,3,3,3-hexafluoroisopropoxy)borohydride)

• Product Name: Sodium Tris(1,1,1,3,3,3-hexafluoroisopropoxy)borohydride
• CAS No: 139494-68-1
• Molecular Formula: C₉H₃BF₁₈NaO₃
• Molecular Weight: 534.8904
• MDL: MFCD16295193
• CID: 1288283
• PubChem ID: 125307330

Sodium Tris(1,1,1,3,3,3-hexafluoroisopropoxy)borohydride Properties

Names and Identifiers

• sodium tris[2,2,2-trifluoro-1-(trifluoromethyl)ethoxy]boranuide
• LogP
• Sodium Tris(1,1,1,3,3,3-hexafluoroisopropoxy)borohydride [Reducing Reagent]
• SODIUM TRIS(1,1,1,3,3,3-HEXAFLUOROISOPROPOXY)BOROHYDRIDE
• sodium,tris(1,1,1,3,3,3-hexafluoropropan-2-yloxy)boron(1-)
• S0810
• Sodium tris(1,1,1,3,3,3-hexafluoropropan-2-olato-kappaO)(hydrido)borate(1-)
• Sodium;tris(1,1,1,3,3,3-hexafluoropropan-2-yloxy)boron(1-)
• D92271
• 139494-68-1
• DTXSID00648744
• CID 25112531
• Borate(1-), tris(1,1,1,3,3,3-hexafluoro-2-propanolato)hydro-, sodium (1:1), (T-4)-
• MFCD16295193
• SCHEMBL5335942

• MDL： MFCD16295193
• InChIKey： FRRJTMMEYJQWIY-UHFFFAOYSA-N
• Inchi： 1S/C9H3BF18O3.Na/c11-4(12,13)1(5(14,15)16)29-10(30-2(6(17,18)19)7(20,21)22)31-3(8(23,24)25)9(26,27)28;/h1-3H;/q-1;+1
• SMILES： [Na+].FC(C([H])(C(F)(F)F)O[B-](OC([H])(C(F)(F)F)C(F)(F)F)OC([H])(C(F)(F)F)C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 534.97900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 22
• Rotatable Bond Count: 3
• Monoisotopic Mass: 534.9785503g/mol
• Heavy Atom Count: 32
• Complexity: 450
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• LogP: 5.50070
• PSA: 27.69000
• Boiling Point: Not available
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: Not available
• Density: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds